5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione

• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• IUPAC Name: (5E)-5-[(2-methoxy-4-piperidin-1-ylphenyl)methylidene]-3-[(3-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C24H27N3O3/c1-17-7-6-8-18(13-17)16-27-23(28)21(25-24(27)29)14-19-9-10-20(15-22(19)30-2)26-11-4-3-5-12-26/h6-10,13-15H,3-5,11-12,16H2,1-2H3,(H,25,29)/b21-14+
• InChI Key: VZCGYXNQLOUKOB-KGENOOAVSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=C(C=C(C=C3)N4CCCCC4)OC)/NC2=O
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=CC3=C(C=C(C=C3)N4CCCCC4)OC)NC2=O

Description

5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione, also known as MMB-2201, is a synthetic cannabinoid that has been increasingly used in scientific research. MMB-2201 is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis.

Mechanism of Action

5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione is a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the CB1 receptor by 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione leads to the release of neurotransmitters, such as dopamine and serotonin, which are responsible for the psychoactive effects of cannabis.
Biochemical and Physiological Effects:
5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to have a range of biochemical and physiological effects, including increased heart rate, decreased body temperature, and altered pain perception. 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione has also been shown to have anxiogenic effects, which may be related to its ability to activate the CB1 receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione in lab experiments is its potency and selectivity for the CB1 receptor. This allows researchers to study the effects of CB1 receptor activation in a controlled manner. However, one limitation of using 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione is its potential for abuse and dependence, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione. One area of interest is the potential therapeutic applications of synthetic cannabinoids, such as 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione, for the treatment of pain, anxiety, and other medical conditions. Another area of interest is the development of novel synthetic cannabinoids with improved pharmacological properties and reduced potential for abuse and dependence. Additionally, further research is needed to fully understand the biochemical and physiological effects of 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione and other synthetic cannabinoids.
In conclusion, 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione is a synthetic cannabinoid that has been increasingly used in scientific research. Its potency and selectivity for the CB1 receptor make it a valuable tool for studying the effects of CB1 receptor activation. However, its potential for abuse and dependence may limit its use in certain research settings. Future research on 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione and other synthetic cannabinoids may lead to the development of novel therapeutics for a range of medical conditions.

Synthesis Methods

5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione can be synthesized by reacting 5F-AMB with 4-piperidinylbenzaldehyde and 3-methylbenzylamine. The reaction is carried out in the presence of a catalyst, such as potassium carbonate, in an organic solvent, such as acetonitrile. The product is then purified by chromatography to obtain pure 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione.

Scientific Research Applications

5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione has been used in scientific research to study the CB1 receptor and its role in various physiological processes, such as pain perception, appetite regulation, and anxiety. 5-[2-Methoxy-4-(1-piperidinyl)benzylidene]-3-(3-methylbenzyl)-2,4-imidazolidinedione has also been used to study the pharmacology of synthetic cannabinoids and their potential therapeutic applications.